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Compound of Interest

Compound Name: H-Phe(3,5-DiF)-OH

Cat. No.: B1582020 Get Quote

Essential Safety and Handling Guide for H-
Phe(3,5-DiF)-OH
This guide provides crucial safety and logistical information for the proper handling and

disposal of H-Phe(3,5-DiF)-OH, a fluorinated amino acid derivative. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Chemical Identifier:

Product Name: H-Phe(3,5-DiF)-OH

Synonyms: 3,5-Difluoro-L-phenylalanine[1]

CAS Number: 31105-91-6[1][2]

Molecular Formula: C₉H₉F₂NO₂[2]

Molecular Weight: 201.17 g/mol [2]

Immediate Safety and Hazard Overview
While specific hazard information for H-Phe(3,5-DiF)-OH is not readily available, the Safety

Data Sheet (SDS) for the closely related compound, Fmoc-Phe(3,5-diF)-OH, indicates no
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known OSHA hazards. However, it may be harmful if inhaled and can cause respiratory tract

irritation.[3] Therefore, caution is advised. Potential health effects include weakness and

convulsions upon exposure.[3]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

can include oxides of carbon (CO, CO₂), nitrogen oxides (NO, NO₂), and hydrogen fluoride gas

(HF).[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling H-Phe(3,5-DiF)-OH.
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Area of Protection
Recommended
PPE

Material/Type
Key
Considerations

Hand Protection
Chemical-resistant

gloves
Nitrile or Neoprene

Inspect gloves for

tears or holes before

use. Change gloves

immediately if

contaminated.

Eye/Face Protection

Safety glasses with

side shields or

Goggles

Polycarbonate

Use of a face shield is

recommended when

there is a risk of

splashing.

Skin and Body

Protection
Laboratory coat

Standard cotton or

flame-retardant

Ensure the lab coat is

fully buttoned.

Consider a chemically

resistant apron for

larger quantities.

Respiratory Protection Not typically required N/A

If user operations

generate dust, use

ventilation to keep

exposure to airborne

contaminants below

the exposure limit.

Respiratory protection

is not required under

normal handling

conditions with

adequate ventilation.

[3]

Operational Plan: Handling and Storage
Handling:

Avoid contact with skin and eyes.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.peptide.com/custdocs/MSDS%20UFF144%20Fmoc-Phe(3,5-diF)-OH.pdf
https://www.peptide.com/custdocs/MSDS%20UFF144%20Fmoc-Phe(3,5-diF)-OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid the formation of dust and aerosols.[3]

Provide appropriate exhaust ventilation in areas where dust is formed.[3]

Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[3]

Storage:

Keep the container tightly closed.[3]

Store in a dry and well-ventilated place.[3]

Recommended storage temperature is 4°C.[2]

Materials to avoid: Strong oxidizing agents and strong acids.[3]

Disposal Plan
Contaminated packaging and unused material must be disposed of in accordance with federal,

state, and local environmental control regulations.[3]

Disposal Protocol:

Unused Material: Dispose of as hazardous waste. Contact a licensed professional waste

disposal service to dispose of this material.

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a designated hazardous waste container and disposed of according to institutional

guidelines.

Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling H-Phe(3,5-DiF)-OH in

a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Safety Glasses)

Prepare Well-Ventilated Fume Hood

Gather all necessary materials and reagents

Weigh H-Phe(3,5-DiF)-OH in fume hood

Proceed to handling

Dissolve in appropriate solvent

Perform experimental procedure

Segregate and dispose of chemical waste properly

Proceed to cleanup

Doff and dispose of contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of H-Phe(3,5-DiF)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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